(1R)-1-(5-Chloro-2-fluoropyridin-3-yl)-2-fluoroethanol
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Description
(1R)-1-(5-Chloro-2-fluoropyridin-3-yl)-2-fluoroethanol is a useful research compound. Its molecular formula is C7H6ClF2NO and its molecular weight is 193.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Antifungal Agents
The compound has been utilized in the synthesis of Voriconazole, a broad-spectrum triazole antifungal agent. The synthesis process involves setting the relative stereochemistry via an addition reaction and achieving excellent diastereoselection. This process is significant for the production of Voriconazole, demonstrating the compound's role in creating effective antifungal medications (Butters et al., 2001).
Development of Fluoropolymers
The chemical serves as a precursor in the development of vinylidene fluoride (VDF) containing polymers and copolymers, highlighting its role in creating materials with a wide range of properties, from thermoplastic to elastomeric. These materials find applications in various domains, including surfactants, dielectrical polymers, and fuel cell membranes, underscoring the versatility and significance of (1R)-1-(5-Chloro-2-fluoropyridin-3-yl)-2-fluoroethanol in material science (Améduri, 2009).
Labeling of Macromolecules
It has been applied in the development of a novel fluoropyridine-based structure, FPyKYNE, for the fluorine-18 labeling of macromolecules using click chemistry. This application is crucial for the advancement of molecular imaging and diagnostics, illustrating the compound's importance in medical research and diagnostic applications (Kuhnast et al., 2008).
Fluorescence Switching
The research also extends to the use of polymethine dyes, where the compound's derivatives enable reversible electrochemical fluorescence switching in the near-infrared (NIR) region. This capability has potential applications in optical data storage and sensors, showcasing the innovative use of this compound in advanced technological applications (Seo et al., 2014).
Metal-Mediated Bond Formation
Moreover, the compound has been involved in studies exploring metal-mediated C−F bond formation, providing insights into the synthesis and reactivity of fluoro complexes. This research contributes to the understanding of fluorine chemistry and its applications in catalysis and synthetic chemistry (Barthazy et al., 2000).
Properties
IUPAC Name |
(1R)-1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClF2NO/c8-4-1-5(6(12)2-9)7(10)11-3-4/h1,3,6,12H,2H2/t6-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLAJPBUSGGWSNY-LURJTMIESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1C(CF)O)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C=NC(=C1[C@H](CF)O)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.